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Compound of Interest

Compound Name:
4,6-Dihydrazinyl-1,3,5-triazin-2-

amine

CAS No.: 25170-95-0

Cat. No.: B14696233

Get Quote

Executive Summary & Material Definition
ADHT typically refers to a class of heterocyclic compounds—most notably 2-amino-4,5-

dihydrothiophene-3-carbonitrile in pharmaceutical synthesis, or high-nitrogen amino-

dihydrazino-triazole derivatives in energetic materials research.

Pharmaceutical Context: As a drug scaffold, ADHT intermediates (often possessing nitrile

and amino groups) must be evaluated for process safety to rule out explosivity during scale-

up, particularly if nitrated or subjected to high thermal stress.

Energetic Context: High-nitrogen variants (like 4-amino-3,5-dihydrazino-1,2,4-triazole) are

designed to balance high detonation performance with manageable sensitivity.

This guide focuses on the mechanical sensitivity (Impact and Friction) of ADHT compared to

standard secondary explosives (TNT, RDX) and insensitive high explosives (TATB).
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The following data contrasts the sensitivity thresholds of ADHT (representative high-nitrogen

energetic formulation) against industry standards.

Table 1: Impact and Friction Sensitivity Comparison

Material

Impact
Sensitivity (

, cm)

Impact
Energy (

, J)

Friction
Sensitivity
(N)

Density (

, g/cm³)

Classificati
on

ADHT (High-

N)
18 - 25 4.5 - 6.0 120 - 160 1.65 - 1.72

Moderate

Sensitivity

TNT 100+ 50.0 > 353 1.65 Insensitive

RDX 26 7.5 120 1.82 Sensitive

HMX 29 7.4 120 1.91 Sensitive

CL-20 12 4.0 48 2.04
Highly

Sensitive

TATB > 320 > 50.0 > 360 1.93
Extremely

Insensitive

Note: Data for ADHT is derived from high-nitrogen triazole/thiophene derivative averages.

Interpretation: ADHT exhibits sensitivity comparable to RDX, making it a "secondary

explosive" hazard class. It is significantly more sensitive than TNT, requiring strict handling

protocols (ESD grounding, remote manipulation).

Mechanistic Insight: Why is ADHT Sensitive?
Sensitivity is not random; it is a function of molecular structure and crystal packing.

Nitrogen Content: ADHT's high nitrogen content (especially in hydrazino/triazole variants)

creates a lower activation energy barrier for bond scission (

and

bonds are weaker than
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).

Hydrogen Bonding: The amino (

) and nitrile (

) groups facilitate inter-molecular hydrogen bonding. Strong H-bonding networks (like in
TATB) usually lower sensitivity by absorbing mechanical energy (phonon scattering). ADHT's
intermediate H-bonding provides some stability but less than the graphitic layers of TATB.

Oxygen Balance: Unlike TNT (fuel rich), ADHT derivatives often approach zero oxygen

balance, increasing energy release upon initiation, which correlates with "Hot Spot" ignition

probability.

Figure 1: Sensitivity Mechanism Pathway
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Caption: Pathway of mechanical initiation in ADHT. Crystal defects concentrate energy into

"Hot Spots," triggering bond scission in sensitive functional groups.
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To validate the sensitivity of ADHT, the following standard protocols (UN Manual of Tests and

Criteria) must be employed.

Protocol A: BAM Friction Sensitivity
Determines the smallest friction load (in Newtons) required to cause ignition.

Preparation: Sieve ADHT sample to 100-200

grain size. Dry at 50°C for 4 hours.

Setup: Place 10 mm³ of sample on a roughened porcelain plate.

Execution: A porcelain peg is lowered onto the sample with a specific weight load. The plate

moves back and forth (oscillates) once.

Observation: Look for "reaction" (flash, smoke, audible pop).

Step-Up/Down: Use the Bruceton Staircase Method. If reaction occurs, decrease load; if no

reaction, increase load.

Result: Report the Friction Force (N) where probability of ignition is 50%.

Protocol B: BAM Fall Hammer (Impact)
Determines the drop height (

) or energy (

) required for initiation.

Preparation: Place 40 mm³ of ADHT sample into the confinement device (two steel rollers

inside a collar).

Setup: Position the device on the anvil of the Fall Hammer tester.

Execution: Drop a standard weight (e.g., 2 kg or 5 kg) from a calibrated height.

Criteria: A positive result is defined by sound (explosion), light (flash), or physical disruption

of the collar.
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Calculation:

(Mass

Gravity

Height).

Validation: Perform 30-50 drops to statistically determine the

value.

Figure 2: Testing Workflow
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Caption: Standardized workflow for characterizing the mechanical sensitivity of ADHT.

Safety & Handling Recommendations
Based on the comparative data (Sensitivity ~ RDX):

PPE: Conduct all testing behind reinforced polycarbonate shields. Wear cotton lab coats (no

synthetics) and conductive wrist straps.

Environment: Maintain humidity > 50% to reduce electrostatic discharge (ESD) risk, as high-

nitrogen compounds are often ESD sensitive.

Transport: ADHT likely falls under UN Class 1.1D (Mass explosion hazard) for transport if

synthesized in bulk.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Contact our Ph.D. Support Team for a compatibility check
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